Cas no 861442-05-9 (N-(4-Bromo-3-chlorophenyl)methanesulfonamide)

• Product Name: N-(4-Bromo-3-chlorophenyl)methanesulfonamide
• CAS No: 861442-05-9
• MF: C₇H₇BrClNO₂S
• MW: 284.557978868485
• CID: 2148169
• Update Time: 2025-05-24

N-(4-Bromo-3-chlorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-3-chlorophenyl)methanesulfonamide
• N-(4-BROMO-3-CHLOROPHENYL)-METHANESULFONAMIDE
• MIKBNUHIOFGNPK-UHFFFAOYSA-N
• Methanesulfonamide, N-(4-bromo-3-chlorophenyl)-
• N-(4-Bromo-3-chlorophenyl)methanesulfonamide

• Inchi： 1S/C7H7BrClNO2S/c1-13(11,12)10-5-2-3-6(8)7(9)4-5/h2-4,10H,1H3
• InChI Key： MIKBNUHIOFGNPK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)NS(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-Bromo-3-chlorophenyl)methanesulfonamide

N-(4-Bromo-3-chlorophenyl)methanesulfonamide: A Comprehensive Overview

N-(4-Bromo-3-chlorophenyl)methanesulfonamide, also known by its CAS number 861442-05-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a methanesulfonamide group with a substituted aromatic ring containing bromine and chlorine atoms. The presence of these halogens imparts distinct electronic and steric properties, making it a valuable substrate for various chemical transformations and applications.

The synthesis of N-(4-Bromo-3-chlorophenyl)methanesulfonamide typically involves a multi-step process, often starting with the preparation of the aromatic precursor followed by sulfonation and subsequent amidation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, aligning with the growing demand for sustainable chemical practices.

One of the most notable applications of this compound is in the field of drug discovery. The methanesulfonamide group is known to enhance bioavailability and stability in biological systems, making it a desirable moiety in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

In addition to its pharmaceutical applications, N-(4-Bromo-3-chlorophenyl)methanesulfonamide has shown promise in materials science. Its ability to form stable covalent bonds under specific reaction conditions makes it a candidate for the synthesis of advanced polymers and functional materials. Recent studies have demonstrated its utility in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The electronic properties of this compound are also being investigated for potential applications in optoelectronics. The presence of electron-withdrawing groups like bromine and chlorine can modulate the optical and electronic characteristics of the molecule, making it suitable for use in light-emitting diodes (LEDs) and other electronic devices.

From an environmental perspective, understanding the fate and behavior of N-(4-Bromo-3-chlorophenyl)methanesulfonamide in natural systems is crucial. Recent research has focused on its biodegradation pathways and toxicity profiles, particularly in aquatic environments. These studies aim to ensure that its use does not pose significant risks to ecosystems or human health.

In conclusion, N-(4-Bromo-3-chlorophenyl)methanesulfonamide stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and application-oriented research, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to remain at the forefront of chemical innovation.